2-(4-Hexyloxybenzoyl)pyridine
Description
“2-(4-Hexyloxybenzoyl)pyridine” is a heterocyclic organic compound with the molecular formula C18H21NO2 . It is a part of the Pyridines family of compounds .
Chemical Reactions Analysis
Pyridine derivatives, including “2-(4-Hexyloxybenzoyl)pyridine”, can undergo various chemical reactions. For instance, pyridines can enter into electrophilic aromatic substitution reactions . They are also prone to nucleophilic substitution .Scientific Research Applications
1. DNA Binding and Molecular Recognition
2-(4-Hexyloxybenzoyl)pyridine derivatives demonstrate significant interactions with DNA, akin to compounds like bisbenzimidazole Hoechst 33258, exhibiting AT-specific DNA binding. The binding affinities vary based on the pyridine derivatization, influencing the binding to double-stranded DNA. These interactions are crucial in understanding DNA-binding mechanisms and potential applications in drug design and molecular biology (Chaudhuri, Ganguly, & Bhattacharya, 2007).
2. Hydrogen Bonding and Liquid Crystal Formation
The molecule plays a pivotal role in the formation of hydrogen-bonded liquid crystals, a phenomenon critical in materials science for creating responsive materials. The stability of the hydrogen bond between carboxylic acid and pyridyl moieties, especially in molecular orientations and temperatures, has been explored, providing insights into the formation and stability of liquid crystalline phases (Kato et al., 2006).
3. Polymer Synthesis and Characterization
2-(4-Hexyloxybenzoyl)pyridine is integral in synthesizing novel polymers. For instance, new polyimides with pyridine moieties were synthesized using a pyridine-containing aromatic dianhydride monomer derived from 2-(4-Hexyloxybenzoyl)pyridine. These polymers exhibit remarkable thermal stability and mechanical properties, making them suitable for various industrial applications (Wang et al., 2006).
4. Coordination Chemistry and Luminescent Materials
The compound is utilized in coordination chemistry, forming complexes with metals, leading to materials with intriguing properties like luminescence. These materials have potential applications in sensing and as components in electronic devices, highlighting the versatility of 2-(4-Hexyloxybenzoyl)pyridine in materials science (Dutta et al., 2018).
properties
IUPAC Name |
(4-hexoxyphenyl)-pyridin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-2-3-4-7-14-21-16-11-9-15(10-12-16)18(20)17-8-5-6-13-19-17/h5-6,8-13H,2-4,7,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEMGCNJPUWSSAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)C(=O)C2=CC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30642013 |
Source
|
| Record name | [4-(Hexyloxy)phenyl](pyridin-2-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30642013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Hexyloxybenzoyl)pyridine | |
CAS RN |
898780-09-1 |
Source
|
| Record name | [4-(Hexyloxy)phenyl]-2-pyridinylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898780-09-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [4-(Hexyloxy)phenyl](pyridin-2-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30642013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![2-Chloro-5-[(3-oxocyclohexyl)methyl]pyridine](/img/structure/B1324104.png)
